Cas no 1368313-23-8 (3-Bromo-2-methylimidazo1,2-bpyridazine)

• Product Name: 3-Bromo-2-methylimidazo1,2-bpyridazine
• CAS No: 1368313-23-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD22038943
• CID: 3043077
• PubChem ID: 82394461
• Update Time: 2025-11-02

3-Bromo-2-methylimidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methylimidazo[1,2-b]pyridazine
• FCH1582221
• AK502999
• AX8269983
• 1368313-23-8
• C72476
• AKOS022690971
• MFCD22038943
• CS-0153750
• BS-15267
• SY121177
• 3-Bromo-2-methylimidazo1,2-bpyridazine

• MDL： MFCD22038943
• Inchi： 1S/C7H6BrN3/c1-5-7(8)11-6(10-5)3-2-4-9-11/h2-4H,1H3
• InChI Key： RKFIFACEFUMUPO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C=CC=NN21

Computed Properties

• Exact Mass: 210.975
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Bromo-2-methylimidazo1,2-bpyridazine

3-Bromo-2-methylimidazo[1,2-b]pyridazine (CAS 1368313-23-8): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-Bromo-2-methylimidazo[1,2-b]pyridazine (CAS 1368313-23-8) has emerged as a significant heterocyclic compound with wide-ranging applications. This brominated pyridazine derivative belongs to the important class of imidazo[1,2-b]pyridazines, which have gained considerable attention in drug discovery programs due to their unique structural features and pharmacological potential.

The molecular structure of 3-Bromo-2-methylimidazo[1,2-b]pyridazine combines a pyridazine ring fused with an imidazole moiety, featuring a bromine atom at the 3-position and a methyl group at the 2-position. This specific substitution pattern contributes to its distinct electronic properties and molecular interactions, making it particularly valuable in the design of small molecule inhibitors and pharmacological probes.

Recent literature highlights the growing importance of imidazo[1,2-b]pyridazine scaffolds in addressing current challenges in kinase inhibitor development, a hot topic in cancer research and targeted therapies. The presence of the bromine atom in 3-Bromo-2-methylimidazo[1,2-b]pyridazine offers excellent opportunities for further functionalization through various cross-coupling reactions, a property that aligns well with the pharmaceutical industry's need for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 3-Bromo-2-methylimidazo[1,2-b]pyridazine serves as a valuable building block for the preparation of more complex molecular architectures. Its applications extend to materials science, where similar heterocyclic compounds have shown promise in organic electronics and photovoltaic materials, addressing the growing demand for sustainable energy solutions.

The physicochemical properties of 3-Bromo-2-methylimidazo[1,2-b]pyridazine make it particularly suitable for medicinal chemistry applications. With a molecular weight of 212.04 g/mol and balanced lipophilicity, this compound demonstrates favorable drug-like properties, meeting the criteria of modern lead optimization programs. Researchers are particularly interested in its potential to modulate protein-protein interactions, a cutting-edge area in drug discovery.

In the context of current pharmaceutical trends, 3-Bromo-2-methylimidazo[1,2-b]pyridazine derivatives are being investigated for their potential in addressing neurodegenerative diseases and inflammatory disorders, two major focus areas in global healthcare. The compound's scaffold has shown compatibility with various biological targets, including enzymes and receptors involved in these pathological conditions.

The synthesis and applications of 3-Bromo-2-methylimidazo[1,2-b]pyridazine have been the subject of numerous patent applications, reflecting its commercial importance in the pharmaceutical industry. Recent advances in green chemistry approaches have also been applied to its production, addressing the growing demand for sustainable synthetic methodologies.

From a market perspective, the demand for specialized heterocyclic building blocks like 3-Bromo-2-methylimidazo[1,2-b]pyridazine continues to grow, driven by increased R&D investment in small molecule therapeutics. The compound's versatility makes it valuable for both academic research and industrial applications, with particular relevance to fragment-based drug discovery approaches.

Quality control and characterization of 3-Bromo-2-methylimidazo[1,2-b]pyridazine typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, a critical consideration given the current emphasis on drug safety and regulatory compliance.

Looking forward, 3-Bromo-2-methylimidazo[1,2-b]pyridazine is poised to play an increasingly important role in the development of novel therapeutic agents. Its structural features align well with current trends in precision medicine and personalized therapeutics, particularly in the design of selective kinase inhibitors and allosteric modulators. As research continues to uncover new applications for this versatile scaffold, its significance in medicinal chemistry is expected to grow substantially.